4-[[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-2-cyclopropyl-1,3-thiazole

• IUPAC Name: 4-[[3-[(5-bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-2-cyclopropyl-1,3-thiazole
• InChI: InChI=1S/C17H21BrN4OS/c18-14-6-19-17(20-7-14)23-10-12-2-1-5-22(8-12)9-15-11-24-16(21-15)13-3-4-13/h6-7,11-13H,1-5,8-10H2
• InChI Key: MKKOEPDCOGZJHU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CSC(=N2)C3CC3)COC4=NC=C(C=N4)Br
• Molecular Formula: C17H21BrN4OS
• Molecular Weight: 409.3 g/mol

Description

The compound “4-[[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-2-cyclopropyl-1,3-thiazole” is a complex organic molecule that contains several functional groups and structural features. It includes a bromopyrimidinyl group, a piperidinyl group, and a thiazole ring. These groups are common in many pharmaceutical compounds and could potentially have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a bromopyrimidinyl group, a piperidinyl group, and a thiazole ring. These groups could potentially interact with biological targets in specific ways, influencing the compound’s overall activity.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.